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Compound of Interest

Compound Name: Trioctadecyl borate

CAS No.: 5337-41-7

Cat. No.: B1585267

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of trioctadecyl borate, a significant

organoboron compound. The document details its chemical identity, including its CAS Registry

Number, molecular formula, and synonyms. A thorough exploration of its synthesis via the

esterification of boric acid with stearyl alcohol is presented, complete with a detailed, step-by-

step experimental protocol and a discussion of the reaction mechanism. The guide further

elucidates the key physicochemical properties of trioctadecyl borate and delves into its

primary applications, with a particular focus on its role as a high-performance lubricant additive.

The underlying mechanisms of its antiwear and friction-reducing properties are also discussed.

This guide is intended to be a valuable resource for researchers and professionals in chemistry,

materials science, and related fields.

Chemical Identity and Properties
Trioctadecyl borate, also known as boric acid trioctadecyl ester or tristearyl borate, is an

organic ester of boric acid.[1] Its unique molecular structure, featuring a central boron atom
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bonded to three long-chain octadecyl groups through oxygen atoms, imparts valuable

physicochemical properties.

CAS Registry Number: 5337-41-7[1]

Synonyms:

Boric Acid Trioctadecyl Ester[1]

Tristearyl Borate[1]

Borester 13[1]

Octadecyl borate[1]

Tris(octadecyloxy)boron[1]

Physicochemical Properties
The physical and chemical characteristics of trioctadecyl borate are summarized in the table

below.

Property Value Reference

Molecular Formula C₅₄H₁₁₁BO₃ [1]

Molecular Weight 819.3 g/mol [1]

Appearance White to light yellow solid Generic

Melting Point 53-58 °C Generic

Boiling Point 343 °C @ 0.4 mmHg Generic

Solubility Soluble in hot toluene Generic

Synthesis of Trioctadecyl Borate
The primary method for synthesizing trioctadecyl borate is through the direct esterification of

boric acid with octadecanol (stearyl alcohol).[2] This condensation reaction involves the
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formation of ester linkages between the hydroxyl groups of boric acid and the hydroxyl groups

of the alcohol, with the concurrent elimination of water.[2] To drive the reaction to completion,

the water produced is typically removed from the reaction mixture, often by azeotropic

distillation.[3]

Reaction Mechanism
The esterification of boric acid is a reversible reaction. The mechanism proceeds through the

protonation of a hydroxyl group on boric acid, making it a better leaving group (water). The

alcohol then acts as a nucleophile, attacking the boron atom. This process is repeated until all

three hydroxyl groups of the boric acid have been substituted. The removal of water from the

reaction equilibrium shifts the reaction towards the formation of the triester product.

Reactants

Reaction Process

Products & Purification

Boric Acid (H₃BO₃)

Reaction Vessel
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Heating & Reflux
(Azeotropic Distillation)
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Synthesis workflow for trioctadecyl borate.

Experimental Protocol
This protocol describes a laboratory-scale synthesis of trioctadecyl borate.
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Materials:

Boric Acid (H₃BO₃)

Stearyl Alcohol (Octadecan-1-ol)

Toluene (as azeotropic solvent)

Round-bottom flask

Dean-Stark apparatus

Condenser

Heating mantle

Magnetic stirrer

Procedure:

Reactant Charging: In a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark

apparatus, and a condenser, add boric acid (1 molar equivalent) and stearyl alcohol (3 molar

equivalents).

Solvent Addition: Add a sufficient volume of toluene to the flask to suspend the reactants and

fill the Dean-Stark trap.

Reaction: Heat the mixture to reflux with vigorous stirring. The toluene-water azeotrope will

begin to collect in the Dean-Stark trap. Continue the reaction until no more water is collected,

indicating the completion of the esterification.

Solvent Removal: After the reaction is complete, allow the mixture to cool. Remove the

toluene under reduced pressure using a rotary evaporator.

Purification: The resulting crude trioctadecyl borate can be purified by recrystallization from

a suitable solvent, if necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1585267/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trioctadecyl-borate-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Self-Validation: The progress of the reaction can be monitored by observing the amount of

water collected in the Dean-Stark trap. The identity and purity of the final product can be

confirmed using analytical techniques such as Fourier-Transform Infrared (FTIR) spectroscopy

(to observe the disappearance of the O-H stretch from the starting materials and the

appearance of the B-O-C stretch in the product) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

Applications of Trioctadecyl Borate
The long alkyl chains of trioctadecyl borate give it a lubricating character, making it a valuable

additive in various industrial applications, particularly in lubricants.

Lubricant Additive
Trioctadecyl borate is widely recognized for its efficacy as a lubricant additive, where it

exhibits excellent antiwear, friction-reducing, and antioxidant properties.[4]

Antiwear and Extreme Pressure Properties: When added to lubricating oils, trioctadecyl
borate forms a protective film on metal surfaces under boundary lubrication conditions.[5]

This film, composed of boron-containing compounds, prevents direct metal-to-metal contact,

thereby reducing wear and providing extreme pressure protection.[6] The mechanism

involves the chemical reaction of the borate ester with the metal surface at high

temperatures and pressures generated at the points of contact.

Friction Reduction: The long, non-polar octadecyl chains of the molecule contribute to a low

coefficient of friction at the lubricated interface.[7] This reduces energy loss due to friction

and improves the overall efficiency of the mechanical system.

Antioxidant Properties: Borate esters can also act as antioxidants in lubricating oils, inhibiting

the oxidative degradation of the base oil and other additives.[8] This extends the service life

of the lubricant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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